Cas no 62403-29-6 (2-Thiophenecarboxamide, 4-phenyl-)

• Product Name: 2-Thiophenecarboxamide, 4-phenyl-
• CAS No: 62403-29-6
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 446005
• PubChem ID: 12323282
• Update Time: 2025-04-19

2-Thiophenecarboxamide, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 4-phenyl-
• 4-phenylthiophene-2-carboxamide
• 62403-29-6
• SCHEMBL5605556
• DTXSID70488972

• Inchi： 1S/C11H9NOS/c12-11(13)10-6-9(7-14-10)8-4-2-1-3-5-8/h1-7H,(H2,12,13)
• InChI Key： XGFFLSZDZDPBAB-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(N)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.04057
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides